Cas no 910443-61-7 (1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine)

• Product Name: 1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine
• CAS No: 910443-61-7
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• MDL: MFCD08059731
• CID: 1071629
• PubChem ID: 17389989
• Update Time: 2025-10-31

1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-Methoxyethyl)pyrrolidin-3-yl)methanamine
• [1-(2-methoxyethyl)pyrrolidin-3-yl]methanamine
• 1-[1-(2-methoxyethyl)pyrrolidin-3-yl]methanamine(SALTDATA: FREE)
• C-[1-(2-METHOXY-ETHYL)-PYRROLIDIN-3-YL]-METHYLAMINE
• F2147-0258
• [1-(2-Methoxyethyl)-3-pyrrolidinyl]methanamine
• SCHEMBL11972716
• 1-[1-(2-methoxyethyl)pyrrolidin-3-yl]methanamine, AldrichCPR
• DTXSID40589602
• CS-0252029
• Z317027222
• AKOS000168545
• 910443-61-7
• 1-[1-(2-methoxyethyl)pyrrolidin-3-yl]methanamine
• 1-[1-(2-Methoxyethyl)-3-pyrrolidinyl]methanamine
• BB 0259630
• AKOS016050319
• BS-38500
• MFCD08059731
• EN300-57300
• BBL021747
• STK894464
• 1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine

• MDL： MFCD08059731
• Inchi： 1S/C8H18N2O/c1-11-5-4-10-3-2-8(6-9)7-10/h8H,2-7,9H2,1H3
• InChI Key： SVWDIDWSZJLAMB-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC(CN)C1

Computed Properties

• Exact Mass: 158.14200
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49000
• LogP: 0.55160

1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine

Introduction to 1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine (CAS No. 910443-61-7)

1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine, a compound with the chemical identifier CAS No. 910443-61-7, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of nitrogen-containing heterocycles, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrrolidine core, which is a common motif in many bioactive molecules, enhancing its pharmacological relevance.

The synthesis and characterization of 1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine have been subjects of extensive research, driven by its promising properties as a lead compound in medicinal chemistry. The pyrrolidine ring, known for its stability and versatility in forming hydrogen bonds, contributes to the compound's ability to interact with biological targets effectively. Moreover, the presence of a 2-methoxyethyl substituent at the 1-position introduces additional functional groups that can modulate the compound's solubility, bioavailability, and metabolic pathways.

In recent years, there has been a surge in the exploration of nitrogen-containing heterocycles for their potential in treating various diseases. Among these, pyrrolidine derivatives have shown particular promise in addressing neurological disorders, infectious diseases, and cancer. The unique structural features of 1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine make it an attractive candidate for further investigation into its pharmacological effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The pyrrolidine scaffold provides a versatile platform for chemical modifications, allowing researchers to explore a wide range of derivatives with tailored biological activities. This flexibility is crucial in drug discovery pipelines, where the ability to fine-tune molecular structures can significantly impact efficacy and safety profiles.

The chemical properties of 1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine have been thoroughly studied to understand its behavior in various environments. Its solubility profile, for instance, is an essential factor in determining its suitability for different formulations and delivery systems. Additionally, its stability under various conditions ensures that it can be reliably handled and stored during both research and potential commercialization processes.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of molecules like 1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine. These tools allow researchers to model interactions with biological targets at an atomic level, providing insights into potential mechanisms of action. Such simulations are invaluable in guiding experimental design and optimizing lead compounds for clinical development.

The role of this compound in drug development extends beyond mere intermediates; it also holds promise as a standalone therapeutic agent. Preliminary studies have suggested that it may exhibit properties relevant to treating conditions such as inflammation and neurodegeneration. These findings are particularly exciting given the increasing prevalence of chronic diseases worldwide and the need for novel therapeutic strategies.

The synthesis of 1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the pyrrolidine ring followed by functional group transformations to introduce the desired substituents. Each step is meticulously optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

In conclusion, 1-1-(2-Methoxyethyl)pyrrolidin-3-ylmethanamine (CAS No. 910443-61-7) stands out as a significant compound in pharmaceutical research due to its structural complexity and potential therapeutic applications. Its unique properties make it an excellent candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its pharmacological effects, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.